N-[(2H-1,3-Benzodioxol-5-yl)methyl]-N'-(2-sulfanylethyl)urea

• CAS No.: 105028-98-6
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(2-sulfanylethyl)urea
• InChI: InChI=1S/C11H14N2O3S/c14-11(12-3-4-17)13-6-8-1-2-9-10(5-8)16-7-15-9/h1-2,5,17H,3-4,6-7H2,(H2,12,13,14)
• InChI Key: LKXXDYFUCCWXQS-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)NCCS

Description

N-[(2H-1,3-Benzodioxol-5-yl)methyl]-N'-(2-sulfanylethyl)urea is a useful research compound. Its molecular formula is C11H14N2O3S and its molecular weight is 254.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6 g (0.022 mol) of phenylpiperonylcarbamate, prepared as in example 2A, are placed in pyridine and a heterogenous suspension is obtained. Separately a solution made in a nitrogen stream of 2.75 g (0.024 mol) of cysteamine hydrochloride and of NaOH (0.96 g, 0.024 mol) is prepared. The cysteamine solution thus obtained is added to the phenylpiperonylcarbamate solution and heated while stirring for 8 hours.